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Compound of Interest

Compound Name: Selenite

Cat. No.: B080905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the cleavage and fracture

characteristics of selenite, a crystalline variety of gypsum (CaSO₄·2H₂O). Understanding these

fundamental mechanical properties is crucial for applications where selenite's structural

integrity is a factor, including its use as a model system in biomineralization studies and its

potential applications in pharmaceutical formulations.

Crystallographic and Cleavage Characteristics of
Selenite
Selenite crystallizes in the monoclinic system, which dictates its distinct cleavage patterns. The

atomic structure consists of layers of calcium (Ca²⁺) and sulfate (SO₄²⁻) ions strongly bonded

together. These layers are separated by sheets of water molecules, which are held by weaker

hydrogen bonds. This layered structure is the primary reason for selenite's characteristic

perfect cleavage.

The cleavage planes in selenite are conventionally identified using Miller indices, which denote

the orientation of the planes relative to the crystallographic axes. Selenite exhibits one perfect

and two distinct cleavage directions:

{010} Perfect Cleavage: This is the most prominent cleavage plane and is parallel to the

layers of water molecules in the crystal structure. The weak hydrogen bonds are easily
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overcome, allowing the mineral to be split into thin, flexible sheets.

{100} Distinct Cleavage: This cleavage direction is perpendicular to the a-axis.

{011} Distinct Cleavage: This cleavage direction intersects the b- and c-axes.

The intersection of these cleavage planes results in the formation of rhombic fragments when

the mineral is fractured.

Interplanar Angles
The angles between the cleavage planes are a defining characteristic of selenite's

crystallography. Based on the lattice parameters of gypsum (a = 5.68 Å, b = 15.18 Å, c = 6.29

Å, β = 113.8°), the theoretical angles between the major cleavage planes can be calculated.[1]

Cleavage Plane 1 Cleavage Plane 2 Calculated Angle

{010} {100} 90°

{010} {011} 55.6°

{100} {011} 114°

Note: These angles are calculated based on the provided lattice parameters and the formula

for interplanar angles in a monoclinic system. Experimental values may vary slightly.

Fracture Analysis of Selenite
Due to its softness and perfect cleavage, selenite is a brittle material with low fracture

toughness. Fracture analysis provides quantitative data on the energy required to propagate a

crack through the crystal lattice.

Mechanical Properties
The mechanical properties of selenite are highly anisotropic due to its crystal structure. The

tensile strength, which is the maximum stress a material can withstand while being stretched or

pulled before breaking, is a key parameter in fracture analysis. For transparent gypsum, a

variety of selenite, the tensile strength has been reported.[2]
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Property Value Reference

Mohs Hardness 2 [3]

Tensile Strength (Transparent

Gypsum)
3.22 MPa [2]

Estimated Mode I Fracture

Toughness (K_IC)
~0.1 - 0.3 MPa·m¹/²

Estimated based on empirical

correlations with tensile

strength

Note: The Mode I fracture toughness (K_IC) is an estimation based on the empirical

relationship between tensile strength and fracture toughness observed in brittle materials.

Direct experimental values for single-crystal selenite are not readily available in the literature.

Experimental Protocols
Goniometric Analysis of Cleavage Angles
Objective: To experimentally measure the interfacial angles of selenite cleavage fragments.

Methodology:

Sample Preparation: Cleave a selenite crystal to produce several small, rhombic fragments

with clean, reflective cleavage faces.

Instrumentation: Utilize a two-circle reflecting goniometer.

Measurement:

Mount a cleavage fragment on the goniometer head.

Direct a light source onto a cleavage face and align the reflected light with the telescope.

Rotate the crystal and the telescope to find the reflection from an adjacent cleavage face.

The angle of rotation required to bring the second face into the reflecting position

corresponds to the angle between the two cleavage planes.
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Repeat the measurement for all unique interfacial angles on multiple fragments to ensure

accuracy and consistency.

X-ray Diffraction (XRD) for Cleavage Plane Identification
Objective: To identify the crystallographic orientation of the cleavage planes.

Methodology:

Sample Preparation: Prepare a flat, cleaved selenite sample. For powder diffraction, a finely

ground powder of selenite is used.

Instrumentation: A powder X-ray diffractometer with a copper X-ray source (Cu Kα radiation)

is typically used.

Data Collection:

Mount the sample in the diffractometer.

Scan the sample over a range of 2θ angles (typically 5° to 70°).

The diffracted X-rays are detected and recorded as a function of 2θ.

Data Analysis:

The resulting XRD pattern will show peaks at specific 2θ angles.

These peak positions are used to calculate the d-spacing (the distance between parallel

atomic planes) using Bragg's Law (nλ = 2d sinθ).

The set of d-spacings and their corresponding intensities are compared to a reference

database (e.g., the International Centre for Diffraction Data - ICDD) for gypsum to identify

the Miller indices (hkl) of the diffracting planes, which correspond to the cleavage planes.

Three-Point Bending Test for Fracture Toughness
(Adapted for Soft Minerals)
Objective: To determine the Mode I fracture toughness (K_IC) of selenite.
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Methodology:

Sample Preparation:

Cut a rectangular beam from a single selenite crystal with precise dimensions. The

orientation of the beam relative to the crystallographic axes should be noted.

Introduce a sharp, straight-through notch at the midpoint of one face of the beam using a

fine saw or a razor blade. The notch should be perpendicular to the long axis of the beam.

Instrumentation: A universal testing machine equipped with a three-point bending fixture. The

supports and loading pin should be appropriately sized for the small, soft sample to avoid

localized crushing.

Test Procedure:

Place the notched selenite beam on the two supporting pins of the fixture, with the notch

on the side opposite the loading pin.

Apply a compressive load at a constant, slow displacement rate until the specimen

fractures.

Record the load-displacement curve throughout the test.

Calculation:

The fracture toughness (K_IC) is calculated from the peak load at fracture, the specimen

dimensions, and the notch length using standard formulas for three-point bending tests.

Scanning Electron Microscopy (SEM) for Fracture
Surface Analysis
Objective: To observe the micro-scale features of the cleavage and fracture surfaces.

Methodology:

Sample Preparation:
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Mount the fractured selenite fragments on an SEM stub using conductive adhesive.

Coat the samples with a thin layer of a conductive material (e.g., gold or carbon) to

prevent charging under the electron beam.

Imaging:

Place the stub in the SEM chamber.

Use the secondary electron (SE) detector to obtain high-resolution images of the fracture

surface topography.

Examine the surfaces for features such as river patterns on cleavage faces, hackle marks

on fracture surfaces, and any evidence of plastic deformation at the micro-scale.
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Diagram of Selenite Cleavage Planes
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Experimental Workflow for Selenite Fracture Analysis
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Relationship between Crystal Structure and Cleavage

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080905#selenite-mineral-cleavage-patterns-and-
fracture-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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